Cas no 2171236-25-0 (3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid)

• Product Name: 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• CAS No: 2171236-25-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6346217
• PubChem ID: 165509738
• Update Time: 2025-06-08

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• 2171236-25-0
• EN300-1548934
• 3-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}benzoic acid

• Inchi： 1S/C27H26N2O5/c1-17(13-25(30)28-15-18-7-6-8-19(14-18)26(31)32)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,14,17,24H,13,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-/m1/s1
• InChI Key： OJAITBWVPOOEBK-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(NCC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171236-25-0): An Overview

3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171236-25-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and functional groups.

The chemical structure of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid features a benzoic acid moiety linked to a butanamide group, which is itself substituted with an Fmoc (fluorenylmethyloxycarbonyl) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to temporarily block the amino group of an amino acid, preventing unwanted side reactions during the synthesis process. Once the desired peptide chain is formed, the Fmoc group can be selectively removed, allowing for further functionalization or conjugation.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to enhance the stability and bioavailability of peptides, making them more suitable for clinical applications. The study also noted that these compounds can be tailored to target specific biological pathways, such as those involved in cancer or neurodegenerative diseases.

In addition to their use in peptide synthesis, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid and similar compounds have shown promise in the development of drug delivery systems. A 2020 review in Bioconjugate Chemistry discussed how Fmoc-protected amino acids can be conjugated to nanoparticles or other carriers to improve drug targeting and reduce side effects. This approach has been particularly effective in the delivery of small molecules and nucleic acids to specific tissues or cells.

The synthetic route for 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid involves several key steps, including the formation of the butanamide linkage and the introduction of the Fmoc protecting group. A typical synthesis might start with the reaction of a carboxylic acid with an amine to form an amide, followed by protection of the amino group with Fmoc chloride. The final step involves coupling this protected intermediate with a benzoic acid derivative to form the target compound.

The physical and chemical properties of 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid are well-characterized. It is a white crystalline solid with a high melting point and good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various synthetic protocols and analytical techniques.

In terms of safety and handling, it is important to note that while 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid is not classified as a hazardous material, it should still be handled with care in a well-ventilated area using appropriate personal protective equipment (PPE). This includes gloves, goggles, and a lab coat to prevent skin contact and inhalation.

The future prospects for research involving Fmoc-protected amino acid derivatives are promising. Ongoing studies are exploring their potential applications in areas such as targeted drug delivery, protein engineering, and materials science. For example, researchers at the University of California, San Francisco (UCSF) are investigating how these compounds can be used to create self-assembling nanomaterials with unique properties for biomedical applications.

In conclusion, 3-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171236-25-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool in the synthesis of peptides and proteins, as well as in the development of advanced drug delivery systems. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on the fields of chemistry and medicine.